5-bromo-1-ethyl-1H-1,2,3,4-tetrazole
Description
5-bromo-1-ethyl-1H-1,2,3,4-tetrazole is a type of 1H-tetrazole compound . Tetrazoles are a class of synthetic organic compounds that are heterocyclic with four nitrogen atoms and one carbon atom .
Synthesis Analysis
The synthesis of 1H-tetrazole compounds, including 5-bromo-1-ethyl-1H-1,2,3,4-tetrazole, involves the reaction of amines, triethyl orthoformate, and sodium azide . This reaction is catalyzed by Yb(OTf)3 . The reaction of sodium azide with nitriles to give 1H-tetrazoles proceeds readily in water with zinc salts as catalysts .Molecular Structure Analysis
The molecular weight of a similar compound, 5-bromo-1-methyl-1H-1,2,3,4-tetrazole, is 162.98 . The InChI code for 5-bromo-1H-tetrazole is 1S/CHBrN4/c2-1-3-5-6-4-1/h(H,3,4,5,6) .Chemical Reactions Analysis
The reaction of sodium azide with nitriles to give 1H-tetrazoles proceeds readily in water with zinc salts as catalysts . A variety of aromatic nitriles, activated and unactivated alkyl nitriles, substituted vinyl nitriles, thiocyanates, and cyanamides are all viable substrates .Physical And Chemical Properties Analysis
The physical form of a similar compound, 5-bromo-1-methyl-1H-1,2,3,4-tetrazole, is a powder . Its melting point is 72-74 degrees Celsius .Safety and Hazards
The safety information for a similar compound, 5-Bromo-1-ethyl-1H-1,2,4-triazole, indicates that it is classified as Acute Tox. 4 Oral according to the 2012 OSHA Hazard Communication Standard . The hazard statements include H228, H302, H312, H315, H319, H332, and H335 . Precautionary measures include avoiding contact with eyes, skin, or clothing, and avoiding ingestion and inhalation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-1-ethyl-1H-1,2,3,4-tetrazole involves the reaction of 5-amino-1-ethyl-1H-tetrazole with bromine in the presence of a suitable solvent.", "Starting Materials": [ "5-amino-1-ethyl-1H-tetrazole", "Bromine", "Suitable solvent (e.g. acetonitrile)" ], "Reaction": [ "Dissolve 5-amino-1-ethyl-1H-tetrazole in a suitable solvent.", "Add bromine dropwise to the solution while stirring at room temperature.", "Continue stirring for several hours until the reaction is complete.", "Filter the resulting precipitate and wash with a suitable solvent to obtain 5-bromo-1-ethyl-1H-1,2,3,4-tetrazole as a solid product." ] } | |
CAS RN |
86506-76-5 |
Product Name |
5-bromo-1-ethyl-1H-1,2,3,4-tetrazole |
Molecular Formula |
C3H5BrN4 |
Molecular Weight |
177 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
